Cas no 575456-76-7 (5,7-Dioxaspiro[2.5]octane-4,8-dione,2-ethyl-1,1,6,6-tetramethyl-(9CI))

• Product Name: 5,7-Dioxaspiro[2.5]octane-4,8-dione,2-ethyl-1,1,6,6-tetramethyl-(9CI)
• CAS No: 575456-76-7
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 947185
• PubChem ID: 45095619
• Update Time: 2025-04-19

5,7-Dioxaspiro[2.5]octane-4,8-dione,2-ethyl-1,1,6,6-tetramethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5,7-Dioxaspiro[2.5]octane-4,8-dione,2-ethyl-1,1,6,6-tetramethyl-(9CI)
• 1-ethyl-2,2,6,6-tetramethyl-5,7-dioxaspiro[2.5]octane-4,8-dione
• DB-325214
• 5,7-dioxaspiro[2.5]octane-4,8-dione,2-ethyl-1,1,6,6-tetramethyl-
• 5,7-Dioxaspiro[2.5]octane-4,8-dione, 2-ethyl-1,1,6,6-tetramethyl-
• 575456-76-7

• Inchi： 1S/C12H18O4/c1-6-7-10(2,3)12(7)8(13)15-11(4,5)16-9(12)14/h7H,6H2,1-5H3
• InChI Key： BAIKUVDJRTZQPD-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC(C2(C1=O)C(CC)C2(C)C)=O

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų